![molecular formula C15H15N3O2S B7633172 N-(3-cyanopyridin-2-yl)-3-propan-2-ylbenzenesulfonamide](/img/structure/B7633172.png)
N-(3-cyanopyridin-2-yl)-3-propan-2-ylbenzenesulfonamide
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Overview
Description
N-(3-cyanopyridin-2-yl)-3-propan-2-ylbenzenesulfonamide, also known as CPS-110, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. CPS-110 has shown promising results in preclinical studies for the treatment of various diseases, including cancer, inflammation, and autoimmune disorders.
Mechanism of Action
N-(3-cyanopyridin-2-yl)-3-propan-2-ylbenzenesulfonamide exerts its pharmacological effects by inhibiting the activity of glycogen synthase kinase 3β (GSK3β), a key regulator of the Wnt/β-catenin signaling pathway. By inhibiting GSK3β, this compound promotes the accumulation of β-catenin, a transcriptional co-activator that regulates the expression of various genes involved in cell proliferation, differentiation, and survival. This leads to the inhibition of cancer cell growth and proliferation and the promotion of tissue repair in inflammatory and autoimmune disorders.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in preclinical studies. In cancer, this compound inhibits the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In addition, this compound has been shown to inhibit tumor angiogenesis and metastasis by targeting the Wnt/β-catenin signaling pathway. In inflammatory and autoimmune disorders, this compound has been shown to have anti-inflammatory and immunomodulatory effects by regulating the production of cytokines and chemokines.
Advantages and Limitations for Lab Experiments
N-(3-cyanopyridin-2-yl)-3-propan-2-ylbenzenesulfonamide has several advantages for lab experiments. It has a well-defined mechanism of action and has been extensively studied in preclinical models. In addition, this compound has a favorable pharmacokinetic profile and can be administered orally or intravenously. However, this compound has some limitations for lab experiments. It is a small molecule inhibitor and may have off-target effects. In addition, the efficacy of this compound may vary depending on the disease model and the stage of the disease.
Future Directions
There are several future directions for research on N-(3-cyanopyridin-2-yl)-3-propan-2-ylbenzenesulfonamide. One area of research is the development of more potent and selective inhibitors of GSK3β that can overcome the limitations of this compound. Another area of research is the investigation of the role of this compound in the regulation of the immune system and its potential applications in the treatment of autoimmune disorders. Finally, the clinical development of this compound for the treatment of cancer and other diseases is an important future direction for research.
Conclusion
In conclusion, this compound is a promising small molecule inhibitor that has shown potential therapeutic applications in cancer, inflammation, and autoimmune disorders. Its well-defined mechanism of action and favorable pharmacokinetic profile make it an attractive candidate for further research and development. Future studies on this compound will provide valuable insights into its therapeutic potential and may lead to the development of new treatments for various diseases.
Synthesis Methods
The synthesis of N-(3-cyanopyridin-2-yl)-3-propan-2-ylbenzenesulfonamide involves a multi-step process that includes the reaction of 3-cyanopyridine-2-carboxylic acid with thionyl chloride to form 3-cyanopyridine-2-yl chloride. This intermediate is then reacted with 3-propan-2-ylbenzenesulfonyl chloride to form this compound. The final product is purified using column chromatography and characterized using various analytical techniques such as NMR, IR, and mass spectrometry.
Scientific Research Applications
N-(3-cyanopyridin-2-yl)-3-propan-2-ylbenzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases. In cancer, this compound has been shown to inhibit the growth and proliferation of cancer cells by targeting the Wnt/β-catenin signaling pathway. In addition, this compound has been shown to have anti-inflammatory and immunomodulatory effects, making it a potential candidate for the treatment of autoimmune disorders such as multiple sclerosis and rheumatoid arthritis.
properties
IUPAC Name |
N-(3-cyanopyridin-2-yl)-3-propan-2-ylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2S/c1-11(2)12-5-3-7-14(9-12)21(19,20)18-15-13(10-16)6-4-8-17-15/h3-9,11H,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSHPNELOCFTTEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=CC=C1)S(=O)(=O)NC2=C(C=CC=N2)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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